Cas no 1805519-30-5 (2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile)

2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile is a fluorinated aromatic compound featuring a hydroxyl group and a nitrile functionality. Its structure, incorporating two trifluoromethyl groups, imparts high electron-withdrawing properties, enhancing reactivity in electrophilic substitution and nucleophilic addition reactions. The presence of the hydroxyl group allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, which are advantageous in drug design. This compound is particularly valuable in the development of bioactive molecules, where its unique electronic and steric properties can influence binding affinity and selectivity. Its stability under various reaction conditions further supports its utility in synthetic chemistry.

2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile structure

1805519-30-5 structure

Product Name:2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile

CAS No:1805519-30-5

MF:C₉H₃F₆NO

MW:255.116643190384

CID:4794288

Update Time:2025-05-28

2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile
- Inchi： 1S/C9H3F6NO/c10-8(11,12)5-2-7(17)6(9(13,14)15)1-4(5)3-16/h1-2,17H
- InChI Key： LDLFRWUDXVSXJH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C(C(F)(F)F)=CC=1O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 327
XLogP3: 3.1
Topological Polar Surface Area: 44

2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A014003848-1g	2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile	1805519-30-5	97%	1g	1,460.20 USD	2021-05-31

2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile Related Literature

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2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

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